1H-Purine-6-carboxylic acid
Overview
Description
1H-Purine-6-carboxylic acid, also known as 6-Carboxypurine, is a purinemonocarboxylic acid that consists of purine having the carboxy group located at position 6 . It has a molecular formula of C6H4N4O2 .
Molecular Structure Analysis
The molecular structure of 1H-Purine-6-carboxylic acid is analyzed in several papers . The structure is planar due to the sp2 hybridization of the carbon and oxygen in the carbonyl group and the hydroxyl oxygen .Physical And Chemical Properties Analysis
1H-Purine-6-carboxylic acid has a molecular weight of 164.12 g/mol . It has two hydrogen bond donors and five hydrogen bond acceptors . Its exact mass is 164.03342538 g/mol . Other physical and chemical properties of carboxylic acids can be found in the references .Scientific Research Applications
Anticancer Drug Development
1H-Purine-6-carboxylic acid: and its derivatives have been extensively studied for their potential as anticancer agents. The purine moiety is a critical component in the structure of many natural and synthetic compounds with significant biological activity . Researchers have synthesized various purine derivatives that have shown enhanced anticancer activities against targeted receptor proteins, with some compounds achieving IC50 values in the nanomolar range . These findings support the ongoing development of more potent chemotherapeutic drug candidates.
Anti-inflammatory Pharmacology
Purine derivatives, including those related to 1H-Purine-6-carboxylic acid , have been identified as potent anti-inflammatory agents . They exhibit inhibitory effects against the expression and activities of vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, and tumor necrosis factor-α . This has opened up new avenues for the synthesis of novel pyrimidine analogs with enhanced anti-inflammatory activities and minimal toxicity.
Biochemical Enzyme Inhibition
In biochemical research, 1H-Purine-6-carboxylic acid derivatives have been utilized as enzyme inhibitors. For instance, they have been used to inhibit xanthine oxidase, a key enzyme involved in the metabolic pathway of purines to uric acid . This application is particularly relevant in the study and treatment of conditions like gout and hyperuricemia.
Molecular Biology Research
In molecular biology, purine analogs play a crucial role as antimetabolites in anticancer therapies . They are designed to interfere with nucleotide synthesis and DNA replication, which are essential processes in cell division and cancer progression. 1H-Purine-6-carboxylic acid derivatives can be tailored to target specific molecular pathways, making them valuable tools in cancer research.
Organic Synthesis
1H-Purine-6-carboxylic acid: is also significant in organic synthesis, particularly in the formation of co-crystals with other organic compounds . These co-crystals can be analyzed using techniques like X-ray diffraction and Fourier Transform infrared spectroscopy, contributing to the understanding of molecular interactions and the development of new materials.
Analytical Chemistry Applications
In analytical chemistry, the structural features of 1H-Purine-6-carboxylic acid make it suitable for the development of sensors and analytical methods. For example, its derivatives have been used in the simultaneous detection of biomolecules like dopamine, ascorbic acid, and uric acid in human serum samples . This demonstrates the compound’s versatility and importance in the development of diagnostic tools.
Mechanism of Action
Target of Action
1H-Purine-6-carboxylic acid, like other purine derivatives, primarily targets various cancers . The compound interacts with specific receptor proteins, which play a crucial role in the progression of cancer .
Mode of Action
The interaction of 1H-Purine-6-carboxylic acid with its targets results in significant changes. The compound’s mode of action is primarily through the inhibition of these targeted receptor proteins . This inhibition disrupts the normal functioning of cancerous cells, thereby halting their growth and proliferation .
Biochemical Pathways
1H-Purine-6-carboxylic acid affects several biochemical pathways. The de novo biosynthesis of purine depends on six enzymes to catalyze the conversion of phosphoribosylpyrophosphate to inosine 5′-monophosphate . This process is crucial for the proper functioning of cancerous cells . The compound’s action on these pathways leads to downstream effects that inhibit the growth and proliferation of cancer cells .
Result of Action
The molecular and cellular effects of 1H-Purine-6-carboxylic acid’s action are significant. The compound’s interaction with its targets and its influence on biochemical pathways result in the inhibition of cancer cell growth and proliferation . This leads to a decrease in the progression of various cancers .
properties
IUPAC Name |
7H-purine-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N4O2/c11-6(12)4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,11,12)(H,7,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIEQXUBLKKQRIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=NC=NC(=C2N1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70178326 |
Source
|
| Record name | 1H-Purine-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70178326 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2365-43-7 |
Source
|
| Record name | 9H-Purine-6-carboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2365-43-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 9H-Purine-6-carboxylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002365437 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1H-Purine-6-carboxylic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=54461 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1H-Purine-6-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70178326 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1H-purine-6-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.383 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 9H-PURINE-6-CARBOXYLIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7SDM8E82XR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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